5-bromo-2-(2-methoxyethoxy)-N-methylbenzamide

• IUPAC Name: 5-bromo-2-(2-methoxyethoxy)-N-methylbenzamide
• InChI: InChI=1S/C11H14BrNO3/c1-13-11(14)9-7-8(12)3-4-10(9)16-6-5-15-2/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key: MTSUOVLYOFTIBJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)Br)OCCOC
• Molecular Formula: C11H14BrNO3
• Molecular Weight: 288.14 g/mol
• CAS No.: 904877-46-9

Description

5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide, also known as MBMBA, is an organic compound that is used in various scientific applications. It is a colorless solid with a melting point of 134-136 °C. MBMBA has a wide range of applications in the synthesis of organic compounds and in the study of biochemical and physiological processes.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• The compound has been used in the synthesis of narwedine-type enones, which are important in medicinal chemistry and drug development (Kametani et al., 1972).

Photodynamic Therapy Applications

• Research has shown its derivatives can be effective in photodynamic therapy, particularly in treating cancer. This is due to the compound's ability to produce singlet oxygen, a critical factor in this type of therapy (Pişkin et al., 2020).

Metabolite Synthesis

• It has been used in synthesizing metabolites of certain antipsychotic drugs, which helps in understanding drug metabolism and potential therapeutic uses (Gawell et al., 1989).

Antioxidant Properties

• Studies have highlighted its potential in the field of antioxidants. Bromophenols, such as those derived from this compound, have shown significant scavenging activity against radicals, suggesting their potential in food and pharmaceuticals as natural antioxidants (Li et al., 2012).

Antipsychotic Potential

• Research into related compounds has demonstrated potential in developing antipsychotic drugs. These compounds have shown promise in inhibiting certain neurotransmitter activities, which is crucial in managing psychiatric conditions (Högberg et al., 1990).

Drug Synthesis Improvements

• The compound's derivatives have been used to improve the synthesis processes of various drugs, enhancing efficiency and yield, which is vital in pharmaceutical manufacturing (Nishimura & Saitoh, 2016).

Imaging and Diagnostic Applications

• It has been explored for use in imaging and diagnostics, particularly in developing new ligands for medical imaging techniques. This can aid in more accurate diagnosis and monitoring of diseases (Mertens et al., 1994).